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Compound of Interest

Compound Name: NF546 hydrate

Cat. No.: B15571393 Get Quote

Technical Support Center: NF546 Hydrate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing NF546 hydrate in their experiments.

The content is structured to address common challenges and questions, ensuring a better

understanding of how to achieve a robust and reproducible biological signal.

Frequently Asked Questions (FAQs)
Q1: What is NF546 hydrate and what is its primary mechanism of action?

A1: NF546 hydrate is a selective, non-nucleotide agonist for the P2Y11 purinergic receptor.[1]

[2] The P2Y11 receptor is a G protein-coupled receptor (GPCR) that, upon activation by an

agonist like NF546, couples to Gs and Gq proteins. This dual coupling stimulates both the

adenylyl cyclase and phospholipase C pathways, leading to an increase in intracellular cyclic

AMP (camp) and inositol trisphosphate (IP3), respectively. These second messengers then

trigger various downstream cellular responses.

Q2: In which research areas is NF546 hydrate typically used?

A2: NF546 hydrate is primarily used in immunology and vascular biology research. For

instance, it has been shown to stimulate the release of interleukin-8 (IL-8) from human

monocyte-derived dendritic cells and to play a role in modulating vascular function.[1][2]
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Q3: What is the difference between EC50 and pEC50?

A3: The EC50 (half maximal effective concentration) is the concentration of a drug that induces

a response halfway between the baseline and maximum response. The pEC50 is the negative

logarithm of the EC50. A higher pEC50 value indicates a more potent agonist (i.e., a lower

concentration is needed to elicit a half-maximal response).

Q4: How should NF546 hydrate be stored?

A4: For long-term storage, NF546 hydrate should be kept at -20°C in a sealed container, away

from moisture. For stock solutions, it is recommended to store them at -80°C for up to 6 months

or at -20°C for up to 1 month.

P2Y11 Receptor Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the activation of the P2Y11

receptor by an agonist such as NF546 hydrate.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15571393?utm_src=pdf-body
https://www.benchchem.com/product/b15571393?utm_src=pdf-body
https://www.benchchem.com/product/b15571393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NF546 Hydrate
(Agonist) P2Y11 ReceptorBinds to

Gs proteinActivates

Gq protein

Activates

Adenylyl CyclaseStimulates

Phospholipase CStimulates

cAMPProduces

IP3Produces

Cellular Response
(e.g., Cytokine Release)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Analysis

1. Culture Cells
Expressing P2Y11

3. Seed Cells
in Microplate

2. Prepare NF546
Working Solutions

4. Add NF546
to Wells

5. Incubate for
Defined Period

6. Collect
Supernatant

7. Perform Cytokine
Assay (e.g., ELISA)

8. Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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